Cas no 7392-74-7 ([(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate)

[(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate is a stereochemically defined ester derivative with a tetrahydrofuran core. Its key advantages include high purity, well-characterized structure, and potential utility as an intermediate in organic synthesis or pharmaceutical research. The compound's rigid framework and multiple functional groups enable precise modifications for targeted applications.
[(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate structure
7392-74-7 structure
Product Name:[(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate
CAS No:7392-74-7
MF:C27H22O8
MW:474.458788394928
MDL:MFCD07369678
CID:47397
PubChem ID:14727490
Update Time:2025-06-17

[(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate Chemical and Physical Properties

Names and Identifiers

    • 2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic acid-1,4-lactone
    • 2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic-1,4-lactone
    • [(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxooxolan-2-yl]methyl benzoate
    • 2,3,5-Tri-O-benzoyl-
    • 2,3,4,6-TETRA-O-ACETYL-1-O-TRICHLOROACETIMIDOYL-
    • D-ribo-Pentonicacid, 2-C-methyl-, g-lactone, tribenzoate (7CI)
    • Ribonic acid, 2-C-methyl-, g-lactone, tribenzoate, D- (8CI)
    • [(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate
    • rel-(3R,4R,5R)-5-((Benzoyloxy)methyl)-3-methyl-2-oxotetrahydrofuran-3,4-diyl dibenzoate
    • (3R,4R,5R)-5-((Benzoyloxy)methyl)-3-methyl-2-oxotetrahydrofuran-3,4-diyl dibenzoate
    • AKOS016009695
    • (2R,3R,4R)-4-(Benzoyloxy)-2-[(benzoyloxy)methyl]-4-methyl-5-oxooxolan-3-yl benzoate (non-preferred name)
    • SS-5258
    • 7392-74-7
    • SCHEMBL1825686
    • (3R,4R,5R)-5-((Benzoyloxy)methyl)-3-methyl-2-oxotetrahydrofuran-3,4-diyldibenzoate
    • 93636-17-0
    • (3R,4R,5R)-4-(BENZOYLOXY)-5-[(BENZOYLOXY)METHYL]-3-METHYL-2-OXOOXOLAN-3-YL BENZOATE
    • MFCD07369678
    • DTXSID00563387
    • CS-0009553
    • W17273
    • W-203686
    • (2R,3R,4R)-4-(Benzoyloxy)-2-[(benzoyloxy)methyl]-4-methyl-5-oxooxolan-3-yl benzoate
    • MDL: MFCD07369678
    • Inchi: 1S/C27H22O8/c1-27(35-25(30)20-15-9-4-10-16-20)22(34-24(29)19-13-7-3-8-14-19)21(33-26(27)31)17-32-23(28)18-11-5-2-6-12-18/h2-16,21-22H,17H2,1H3/t21-,22-,27-/m1/s1
    • InChI Key: KOELERLPRQKGLG-VHFRWLAGSA-N
    • SMILES: O1C([C@@](C)([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 474.13100
  • Monoisotopic Mass: 474.13146766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 776
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Melting Point: 131-133°C
  • PSA: 105.20000
  • LogP: 3.61010

[(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate Pricemore >>

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abcr
AB556303-1 g
[(2R,3R,4R)-3,4-Dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate; .
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abcr
AB556303-5 g
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€451.00 2023-07-11
abcr
AB556303-10 g
[(2R,3R,4R)-3,4-Dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate; .
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€816.50 2023-07-11
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[(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate Production Method

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